2-(3-ethylphenyl)-4-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 2-(3-ethylphenyl)-4-methyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C16H16N2O3S/c1-3-12-7-6-8-13(11-12)18-16(19)17(2)14-9-4-5-10-15(14)22(18,20)21/h4-11H,3H2,1-2H3
• InChI Key: GKNYPXLEZQQFEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2549000-19-1

Description

The compound is a derivative of benzothiadiazine, which is a heterocyclic compound containing a benzene ring fused to a thiadiazine ring. The presence of the ethylphenyl and methyl groups, as well as the dihydro-2H-1lambda6,2,4 indicates further complexity in the structure.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzothiadiazine ring system is a bicyclic structure, and the presence of the ethylphenyl and methyl groups would add further complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, properties such as solubility, melting point, boiling point, and reactivity would be influenced by the benzothiadiazine ring system and the presence of the ethylphenyl and methyl groups.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific research on this compound, it’s difficult to provide information on its mechanism of action.

Future Directions

Research into benzothiadiazines and their derivatives is ongoing, and there may be potential for future developments in the synthesis, characterization, and application of these compounds.